Cas no 7243-30-3 (6-acetyl-4-azepan-1-yl-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine)
7243-30-3 structure
Product Name:6-acetyl-4-azepan-1-yl-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
CAS No:7243-30-3
MF:C16H24N4O
MW:288.387963294983
CID:1755370
PubChem ID:5260775
Update Time:2025-04-21
6-acetyl-4-azepan-1-yl-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 6-acetyl-4-azepan-1-yl-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
- 1-[4-(azepan-1-yl)-2-methyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl]ethanone
- 7243-30-3
- DTXSID20413996
- SR-01000384865-1
- SR-01000384865
-
- Inchi: 1S/C16H24N4O/c1-12-17-15-7-10-20(13(2)21)11-14(15)16(18-12)19-8-5-3-4-6-9-19/h3-11H2,1-2H3
- InChI Key: JPTXDCSXJGFINQ-UHFFFAOYSA-N
- SMILES: O=C(C)N1CCC2C(C1)=C(N=C(C)N=2)N1CCCCCC1
Computed Properties
- Exact Mass: 288.19522
- Monoisotopic Mass: 288.19501140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Density: 1.147
- Boiling Point: 509.1°C at 760 mmHg
- Flash Point: 261.7°C
- Refractive Index: 1.563
- PSA: 49.33
6-acetyl-4-azepan-1-yl-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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